![molecular formula C24H18N2OS2 B2384984 2-[(4-Methylbenzyl)sulfanyl][1]benzothieno[3,2-d]pyrimidin-4-yl phenyl ether CAS No. 478030-11-4](/img/structure/B2384984.png)
2-[(4-Methylbenzyl)sulfanyl][1]benzothieno[3,2-d]pyrimidin-4-yl phenyl ether
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Description
2-[(4-Methylbenzyl)sulfanyl][1]benzothieno[3,2-d]pyrimidin-4-yl phenyl ether is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using several methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Scientific Research Applications
Synthesis and Antitumor Activity
A study by Hafez and El-Gazzar (2017) described the synthesis of various 6-phenyl-thieno[3,2-d]pyrimidine derivatives, exhibiting potent anticancer activity against several human cancer cell lines. This includes the human breast adenocarcinoma cell line (MCF-7), cervical carcinoma cell line (HeLa), and colonic carcinoma cell line (HCT- 116). Compounds from this class displayed comparable activity to doxorubicin, a known chemotherapy medication (Hafez & El-Gazzar, 2017).
Synthesis of Novel Compounds with Potential Biological Activity
In another study by Abdelriheem et al. (2015), the synthesis of compounds similar in structure to 2-[(4-Methylbenzyl)sulfanyl][1]benzothieno[3,2-d]pyrimidin-4-yl phenyl ether was reported. These compounds were characterized by their elemental analysis and spectral data, suggesting potential biological activities (Abdelriheem et al., 2015).
Antimicrobial and Anti-inflammatory Applications
Ashalatha et al. (2007) synthesized new derivatives of 3-amino-2-mercapto-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one, a compound structurally related to this compound. These compounds exhibited promising anti-inflammatory, CNS depressant, and antimicrobial activities (Ashalatha et al., 2007).
Material Science Applications
In the field of material science, Tapaswi et al. (2015) worked on derivatives of thieno[3,2-d]pyrimidine for the synthesis of transparent polyimides with high refractive indices, small birefringence, and good thermomechanical stabilities. These compounds could have applications in advanced materials (Tapaswi et al., 2015).
properties
IUPAC Name |
2-[(4-methylphenyl)methylsulfanyl]-4-phenoxy-[1]benzothiolo[3,2-d]pyrimidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18N2OS2/c1-16-11-13-17(14-12-16)15-28-24-25-21-19-9-5-6-10-20(19)29-22(21)23(26-24)27-18-7-3-2-4-8-18/h2-14H,15H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUYZGDZBRDLRRW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSC2=NC3=C(C(=N2)OC4=CC=CC=C4)SC5=CC=CC=C53 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18N2OS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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